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Abstract
This application note provides detailed protocols for the solubilization and preparation of AZ505
ditrifluoroacetate, a potent and selective inhibitor of the SET and MYND domain-containing

protein 2 (SMYD2). The information is intended for researchers, scientists, and drug

development professionals. This document includes comprehensive data on solubility, storage

conditions, and step-by-step instructions for preparing AZ505 ditrifluoroacetate for both in

vitro and in vivo experiments.

Introduction
AZ505 ditrifluoroacetate is a small molecule inhibitor that demonstrates high selectivity for

SMYD2, a lysine methyltransferase, with an IC50 value of 0.12 µM.[1][2][3][4][5][6][7] SMYD2

is implicated in various cellular processes and its overexpression has been linked to the

development of certain cancers, making it a significant target in drug discovery. AZ505
ditrifluoroacetate exerts its inhibitory effect by competing with the peptide substrate in the

binding groove of SMYD2.[3] Proper preparation of this compound is critical for accurate and

reproducible experimental results.

Physicochemical Properties and Solubility
AZ505 ditrifluoroacetate is a solid with a molecular weight of 805.59 g/mol .[3][4] Its solubility

is a key consideration for experimental design. The compound is soluble in organic solvents but

insoluble in water.
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Table 1: Solubility of AZ505 Ditrifluoroacetate

Solvent Solubility Notes

DMSO ≥ 125 mg/mL[2] -

Ethanol ≥ 7.3 mg/mL
Requires sonication to fully

dissolve.[3]

Water Insoluble[3] -

Storage and Stability
Proper storage of AZ505 ditrifluoroacetate is essential to maintain its integrity and activity.

Table 2: Storage Conditions and Stability

Form
Storage
Temperature

Stability Notes

Solid (Powder) -20°C[1][3] At least 12 months[1] Protect from moisture.

Stock Solution (-80°C) -80°C Up to 6 months[8]

Use freshly opened

DMSO for best

results.[8]

Stock Solution (-20°C) -20°C Up to 1 month[8]
Avoid repeated

freeze-thaw cycles.

Aqueous Solutions Room Temperature
Not recommended for

more than one day[1]

Prepare fresh for each

experiment.

Experimental Protocols
Preparation of Stock Solutions
The high solubility of AZ505 ditrifluoroacetate in DMSO makes it the recommended solvent

for preparing concentrated stock solutions.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution
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Weighing: Accurately weigh the desired amount of AZ505 ditrifluoroacetate powder.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a 10

mM concentration. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 0.806

mg of AZ505 ditrifluoroacetate in 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly to ensure complete dissolution. Gentle warming

to 37°C or brief sonication can be used to aid dissolution if necessary.[3]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 6

months).[8]

Experimental Workflow: Stock Solution Preparation

Weigh AZ505
ditrifluoroacetate

Add Anhydrous DMSO

Calculate Volume

Vortex/Sonicate
to Dissolve

Aliquot into
Smaller Volumes

Store at -20°C or -80°C

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b560670?utm_src=pdf-body
https://www.benchchem.com/product/b560670?utm_src=pdf-body
https://www.apexbt.com/az505-ditrifluoroacetate.html
https://www.medchemexpress.com/az505.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for preparing AZ505 ditrifluoroacetate stock solution.

Preparation of Working Solutions for In Vitro Assays
For cell-based assays, the DMSO stock solution is typically diluted in cell culture medium to the

final desired concentration. It is crucial to ensure the final DMSO concentration is low enough

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Protocol 2: Preparation of Working Solution for Cell-Based Assays

Thaw Stock: Thaw a frozen aliquot of the 10 mM AZ505 ditrifluoroacetate DMSO stock

solution at room temperature.

Serial Dilution (Optional): If a very low final concentration is required, perform a serial dilution

of the stock solution in DMSO.

Final Dilution: Directly add the required volume of the stock solution to the pre-warmed cell

culture medium and mix immediately by pipetting or gentle vortexing. For example, to

prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium.

Application: Add the final working solution to the cells. Ensure that the vehicle control (e.g.,

cells treated with the same final concentration of DMSO in media) is included in the

experimental design.

Preparation for In Vivo Experiments
For animal studies, a specific formulation is required to ensure bioavailability and minimize

toxicity. The working solution for in vivo experiments should be prepared fresh on the day of

use.[8][9]

Protocol 3: Suggested Formulation for In Vivo Administration

A common formulation for in vivo studies involves a mixture of solvents. The following is a

suggested starting point, which may require optimization depending on the animal model and

route of administration.
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Solvent Preparation: Prepare a vehicle solution. A common vehicle consists of a mixture

such as DMSO, PEG300, Tween 80, and saline.

Dissolution: First, dissolve the required amount of AZ505 ditrifluoroacetate in DMSO.

Emulsification: Gradually add PEG300 to the DMSO solution while mixing. Subsequently,

add Tween 80 and mix thoroughly.

Final Volume: Bring the solution to the final volume with saline and mix until a clear and

homogenous solution is formed.

Administration: The formulation should be administered to the animals shortly after

preparation.

Signaling Pathway
AZ505 ditrifluoroacetate is a selective inhibitor of SMYD2. Inhibition of SMYD2 can affect

downstream signaling pathways. For instance, it has been shown to decrease the expression

of c-Myc and reduce the methylation and phosphorylation of STAT3 and p65.[8]
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Caption: Inhibition of SMYD2 by AZ505 ditrifluoroacetate.

Conclusion
The protocols and data presented in this application note provide a comprehensive guide for

the effective use of AZ505 ditrifluoroacetate in research settings. Adherence to these
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guidelines for solubility, storage, and preparation will contribute to the generation of reliable and

reproducible experimental outcomes. Researchers should always perform preliminary tests to

determine the optimal concentrations and conditions for their specific experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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